Cas no 1804645-67-7 (4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride)

• Product Name: 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride
• CAS No: 1804645-67-7
• MF: C₈H₇ClF₃NO₄S
• MW: 305.658690690994
• CID: 4840087
• Update Time: 2025-11-03

4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride

• Inchi： 1S/C8H7ClF3NO4S/c1-4-5(16-2)3-6(18(9,14)15)13-7(4)17-8(10,11)12/h3H,1-2H3
• InChI Key： POSOJTUJNXVHDQ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(C)C(=N1)OC(F)(F)F)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 3.1
• Topological Polar Surface Area: 73.9

Additional information on 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride

Comprehensive Overview of 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804645-67-7)

The compound 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804645-67-7) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with methoxy, methyl, and trifluoromethoxy groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in developing next-generation therapeutics and crop protection agents.

One of the most discussed topics in modern chemistry is the demand for fluorinated compounds, and 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride fits perfectly into this trend. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, properties highly sought after in drug discovery. This aligns with the growing interest in fluorine-containing pharmaceuticals, a hot topic in medicinal chemistry forums and academic publications.

From an SEO perspective, users often search for terms like "sulfonyl chloride applications", "pyridine derivatives in drug synthesis", or "CAS 1804645-67-7 supplier". Addressing these queries, this compound serves as a critical building block for heterocyclic chemistry, enabling the creation of sulfonamides and other sulfur-containing compounds. Its reactivity with amines and alcohols makes it indispensable for constructing complex molecular architectures.

Another area of interest is the compound's role in green chemistry. With increasing regulatory pressure on sustainable synthesis, researchers are exploring efficient methods to produce 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride with minimal waste. This resonates with searches like "eco-friendly sulfonyl chloride synthesis" or "green chemistry in intermediates", highlighting its relevance in contemporary scientific discourse.

In summary, 4-Methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804645-67-7) is a versatile and high-value chemical intermediate. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and commercial interest. By addressing user-centric queries and industry trends, this overview underscores the compound's importance in advancing modern chemistry.